molecular formula C17H19ClN2 B3874225 3-[1-(4-chlorobenzyl)-2-piperidinyl]pyridine

3-[1-(4-chlorobenzyl)-2-piperidinyl]pyridine

Cat. No.: B3874225
M. Wt: 286.8 g/mol
InChI Key: MTHGWWLIOZAHNR-UHFFFAOYSA-N
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Description

“3-[1-(4-chlorobenzyl)-2-piperidinyl]pyridine” is a chemical compound that is part of the piperidine class of compounds . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of Co(NCS)2 with 4-(4-chlorobenzyl)pyridine (ClBP) leads to the formation of Co(NCS)2(4-(4-chlorobenzyl)pyridine)4(1) and [Co(NCS)2(4-(4-chlorobenzyl)pyridine)2]n(2) .


Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. In the crystal structure of one such compound, the Co(II) cations are octahedrally coordinated by two terminal bonded thiocyanato anions and four ClBP ligands . The ChemSpider database provides information on the molecular formula, average mass, and monoisotopic mass of 2-(4-Chlorobenzyl)pyridine, a related compound .

Safety and Hazards

The safety data sheet for a related compound, 4-Chlorobenzyl alcohol, indicates that it is corrosive . It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The molecular hybrids of pyrazolo [3,4-b]pyridine and triazole have been designed, synthesized, and analyzed for their drug-like molecule nature and in vitro analyses for their inhibition potentials against S. aureus and K. pneumoniae . This suggests potential future directions for research involving “3-[1-(4-chlorobenzyl)-2-piperidinyl]pyridine” and similar compounds.

Properties

IUPAC Name

3-[1-[(4-chlorophenyl)methyl]piperidin-2-yl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19ClN2/c18-16-8-6-14(7-9-16)13-20-11-2-1-5-17(20)15-4-3-10-19-12-15/h3-4,6-10,12,17H,1-2,5,11,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MTHGWWLIOZAHNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C(C1)C2=CN=CC=C2)CC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19ClN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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